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Compound of Interest

Compound Name: Methyl 5-aminonicotinate

Cat. No.: B1302331 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

differences between positional isomers is critical for designing novel therapeutic agents. This

guide provides a comprehensive comparative study of Methyl 5-aminonicotinate and its key

isomers: Methyl 2-aminonicotinate, Methyl 4-aminonicotinate, and Methyl 6-aminonicotinate.

We delve into their physicochemical properties, synthesis methodologies, and potential

biological activities, supported by detailed experimental protocols and visual workflows.

Physicochemical Properties
The position of the amino group on the pyridine ring significantly influences the

physicochemical properties of these isomers, which in turn can affect their reactivity, solubility,

and pharmacokinetic profiles. A summary of key properties is presented below.
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Property
Methyl 5-
aminonicotinat
e

Methyl 2-
aminonicotinat
e

Methyl 4-
aminonicotinat
e

Methyl 6-
aminonicotinat
e

Molecular

Formula
C₇H₈N₂O₂ C₇H₈N₂O₂ C₇H₈N₂O₂ C₇H₈N₂O₂

Molecular Weight 152.15 g/mol 152.15 g/mol [1] 152.15 g/mol [2] 152.15 g/mol

CAS Number 36052-25-2 14667-47-1[1] 16135-36-7[2] 36052-24-1[3]

Melting Point 135-137 °C[4] 82-86 °C[1] 172-174 °C 154-156 °C[3]

Boiling Point
319.4 °C at 760

mmHg[4]

251.3±20.0 °C

(Predicted)[1]

288.7±20.0 °C

(Predicted)
Not available

Appearance Off-white solid[4]

White to Almost

white powder to

crystal[1]

White to Almost

white powder

White crystalline

solid[3]

Solubility Not specified
Soluble in

Methanol[1]

Soluble in

Methanol
Not specified

Synthesis of Methyl Aminonicotinate Isomers
The primary route for synthesizing these isomers is the esterification of the corresponding

aminonicotinic acid with methanol, typically in the presence of an acid catalyst.

General Synthesis Workflow
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General Synthesis of Methyl Aminonicotinates

Reactants Catalyst

Reaction

Product

Aminonicotinic Acid Isomer

Esterification

Methanol Acid Catalyst (e.g., H₂SO₄)

Methyl Aminonicotinate Isomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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